![molecular formula C13H12ClN B1265563 9-Chloro-1,2,3,4-tetrahydroacridine CAS No. 5396-30-5](/img/structure/B1265563.png)
9-Chloro-1,2,3,4-tetrahydroacridine
Overview
Description
9-Chloro-1,2,3,4-tetrahydroacridine is a sulfa drug that inhibits the growth of cancer cells . It is obtained by the reaction of 9-chloro-1,2,3,4-tetrahydroacridine with 1,5-diaminopentane .
Synthesis Analysis
The synthesis of 9-Chloro-1,2,3,4-tetrahydroacridine involves the condensation of 9-chloro-1,2,3,4-tetrahydroacridines with a variety of aromatic aldehydes to give unsaturated compounds via C (sp 3)−H functionalization (at the C-4 position) with good yields . The substituted N-aryl tacrine derivatives were obtained from the condensed products of 9-chloro-1,2,3,4-tetrahydroacridine with substituted anilines via the nucleophilic substitution reaction (SN 2 type) in the DES with good yields .Molecular Structure Analysis
The molecular formula of 9-Chloro-1,2,3,4-tetrahydroacridine is C13H12ClN . The InChI code is 1S/C13H12ClN/c14-13-9-5-1-3-7-11 (9)15-12-8-4-2-6-10 (12)13/h1,3,5,7H,2,4,6,8H2 .Chemical Reactions Analysis
The condensation of 9-chloro-1,2,3,4-tetrahydroacridines with a variety of aromatic aldehydes gave unsaturated compounds via C (sp 3)−H functionalization (at the C-4 position) with good yields .Physical And Chemical Properties Analysis
9-Chloro-1,2,3,4-tetrahydroacridine has a molecular weight of 217.7 . It is a solid at room temperature . The density is 1.2±0.1 g/cm3, and the boiling point is 358.0±42.0 °C at 760 mmHg .Scientific Research Applications
Alzheimer’s Disease Treatment
9-Chlorotacrine is closely related to tacrine (also known as 9-amino-1,2,3,4-tetrahydroacridine ), which was the first acridine-based drug clinically authorized for Alzheimer’s disease treatment. However, tacrine had limitations due to liver toxicity when taken orally. Researchers have sought to develop new acridine-based compounds with fewer side effects and improved efficacy for Alzheimer’s disease management .
Acetylcholinesterase Inhibition
9-Chlorotacrine acts as an acetylcholinesterase (AChE) inhibitor . AChE inhibitors are crucial in treating neurodegenerative disorders like Alzheimer’s disease. By inhibiting AChE, these compounds enhance cholinergic neurotransmission, which can improve cognitive function .
Multifunctional Compounds
6,9-Dichloro-1,2,3,4-tetrahydroacridine, a derivative of 9-Chlorotacrine, serves as an intermediate in the synthesis of multifunctional tacrine hybrids. These hybrids exhibit not only AChE inhibition but also radical scavenging, amyloid-β aggregation inhibition, and β-secretase 1 (BACE1) inhibition. Such multifunctional compounds hold promise for treating neurodegenerative diseases .
DNA Intercalation and Biological Effects
Due to its π-conjugated planar structure, 9-Chlorotacrine can intercalate into double-stranded DNA. This property is essential for its biological effects. Intercalation disrupts DNA processes and impacts related enzymes. Investigating how 9-Chlorotacrine derivatives function in cancer treatment is critical .
Luminous Materials
Researchers have explored acridine derivatives, including 9-Chlorotacrine, for their potential as luminous materials. Enhancing the therapeutic potency and selectivity of these derivatives is an ongoing area of interest .
Synthetic Methods and Scaffold Transformations
Scientists have focused on synthetic advancements and modifications of acridine scaffolds. Understanding the various steps in acridine scaffold synthesis allows for the development of novel derivatives with improved properties. Acriflavine and proflavine, which share an acridine-3,6-diamine structural component, were among the first potent antibacterial agents .
Mechanism of Action
Target of Action
The primary target of 9-Chloro-1,2,3,4-tetrahydroacridine, also known as tacrine, is acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine in the brain . Tacrine also inhibits butyrylcholinesterase activity . This compound has been clinically authorized for the treatment of Alzheimer’s disease .
Mode of Action
The mode of action of 9-Chloro-1,2,3,4-tetrahydroacridine involves reversible inhibition of AChE . By inhibiting AChE, tacrine slows the breakdown of acetylcholine, a chemical messenger in the brain . This compound also blocks sodium and potassium channels . Furthermore, it intercalates into double-stranded DNA, which is fueled by charge transfer and π-stacking interactions .
Biochemical Pathways
The biochemical pathways affected by 9-Chloro-1,2,3,4-tetrahydroacridine primarily involve the cholinergic neurotransmitter system . By inhibiting AChE, this compound increases the availability of acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition . The intercalation into double-stranded DNA can also impact biological processes involving DNA and related enzymes .
Result of Action
The result of 9-Chloro-1,2,3,4-tetrahydroacridine’s action is primarily observed in its therapeutic effects against Alzheimer’s disease . By increasing the availability of acetylcholine in the brain, this compound can help alleviate the symptoms of Alzheimer’s disease, a neurodegenerative disorder characterized by insufficient cholinergic neurotransmitter synthesis .
Safety and Hazards
Future Directions
properties
IUPAC Name |
9-chloro-1,2,3,4-tetrahydroacridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1,3,5,7H,2,4,6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYPJWKLHPNECFJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NC3=CC=CC=C3C(=C2C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40202248 | |
Record name | Acridine, 1,2,3,4-tetrahydro-9-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40202248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-Chloro-1,2,3,4-tetrahydroacridine | |
CAS RN |
5396-30-5 | |
Record name | 9-Chloro-1,2,3,4-tetrahydroacridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5396-30-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9-Chloro-1,2,3,4-tetrahydroacridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005396305 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5396-30-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1235 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Acridine, 1,2,3,4-tetrahydro-9-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40202248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9-CHLORO-1,2,3,4-TETRAHYDROACRIDINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 9-Chloro-1,2,3,4-tetrahydroacridine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/59YJK4BWG6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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